![molecular formula C37H33N3O7 B1362070 6-Carboxy-X-rhodamine N-succinimidyl ester CAS No. 216699-36-4](/img/structure/B1362070.png)
6-Carboxy-X-rhodamine N-succinimidyl ester
Overview
Description
6-Carboxy-X-rhodamine N-succinimidyl ester is a rhodamine X derivative . It is used in the detection of real-time PCR for nucleic acid using labeled primers and for oligonucleotide labeling and automated DNA sequencing .
Molecular Structure Analysis
The molecular formula of this compound is C37H33N3O7 . Its molecular weight is 631.67 . The SMILES string and InChI key are also provided .Chemical Reactions Analysis
This compound is used in real-time PCR for nucleic acid detection using labeled primers or nucleotides . It is also used for oligonucleotide labeling .Physical And Chemical Properties Analysis
The this compound is a dark red solid . It is soluble in DMSO or DMF . The excitation and emission wavelengths in methanol are 575 nm and 600 nm, respectively .Scientific Research Applications
Synthesis and Derivative Formation
6-Carboxy-X-rhodamine N-succinimidyl ester is synthesized efficiently through a route involving n-propylene or γ,γ-dimethylpropylene groups bridging terminal nitrogen atoms and the central xanthene core. These dyes can be synthesized in large quantities from inexpensive materials. The carboxylic acid group of the product is activated by transforming it into N-hydroxysuccinimidyl esters, which can then be conjugated with an amino group of a molecule of interest (Uddin & Marnett, 2008).
Applications in Microscopy and Spectroscopy
This compound is used in temperature-annealing and temperature-cycling hole-burning spectra studies. For example, it's been employed to study spectral holes of dye molecules in polymer films, which helps in understanding the site distribution of asymmetric energy (Chang et al., 1994). Additionally, it's been used in two-color stimulated emission depletion (STED) fluorescence nanoscopy of biological samples, thanks to its brightness and photostability (Kolmakov et al., 2014).
Biomedical Applications
This compound has applications in the field of biomedicine, such as in the synthesis of fluorescent probes and DNA sequencing. It has been used to create a novel fluorescent probe with Rhodamine structure for studying spectroscopic characteristics in different pH media (Meng Qing-hua, 2004), and as a potential reversible terminator for DNA sequencing by synthesis (Tan et al., 2016).
Other Notable Applications
The dye has also been used in a variety of other scientific research applications. For instance, it's been involved in studies on the temperature-annealing-cycling hole spectra of RhSE molecules doped in polyvinyl alcohol films, which sheds light on the behavior of these molecules under different temperature conditions (Chang et al., 1994). It's also been utilized in studies concerning the activation of acid terminal groups at modified porous silicon surfaces, highlighting its versatility in various research contexts (Sam et al., 2010).
Mechanism of Action
Target of Action
The primary target of 6-Carboxy-X-rhodamine N-succinimidyl ester, also known as 6-ROX, SE, is oligonucleotides . Oligonucleotides are short DNA or RNA molecules that play crucial roles in various biological processes, including DNA sequencing and synthesis .
Mode of Action
6-ROX, SE is an amine-reactive form of carboxy-X-rhodamine . It interacts with its targets (oligonucleotides) through a process known as amine coupling . This interaction results in the formation of a stable linkage between the dye and the oligonucleotide, leading to the labeling of the oligonucleotide .
Biochemical Pathways
The primary biochemical pathway affected by 6-ROX, SE is the DNA sequencing process . The dye’s ability to label oligonucleotides allows for the visualization and identification of specific sequences within a DNA molecule . This contributes to our understanding of genetic information and can aid in various research and diagnostic applications .
Pharmacokinetics
Fluorescent dyes are generally characterized by their ability to absorb light at a specific wavelength and re-emit it at a longer wavelength . For 6-ROX, SE, the excitation and emission wavelengths are approximately 570 nm and 595 nm , respectively .
Result of Action
The result of 6-ROX, SE’s action is the fluorescent labeling of oligonucleotides . This labeling allows for the visualization of these molecules, facilitating their identification in DNA sequencing applications . The fluorescence of 6-ROX, SE can be detected using appropriate equipment, providing a practical method for tracking the presence and location of the labeled oligonucleotides .
Action Environment
The action of 6-ROX, SE can be influenced by various environmental factors. For instance, the compound is typically stored at -20°C and protected from light to maintain its stability . Additionally, the fluorescence properties of 6-ROX, SE can be affected by the pH of the environment, with optimal fluorescence observed at a pH of 8.0 .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(2,5-dioxopyrrolidin-1-yl)oxycarbonyl-2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H33N3O7/c41-29-11-12-30(42)40(29)47-37(45)22-9-10-23(36(43)44)26(19-22)31-27-17-20-5-1-13-38-15-3-7-24(32(20)38)34(27)46-35-25-8-4-16-39-14-2-6-21(33(25)39)18-28(31)35/h9-10,17-19H,1-8,11-16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWADUASJUMATIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC3=C(C4=C2N(C1)CCC4)OC5=C6CCC[N+]7=C6C(=CC5=C3C8=C(C=CC(=C8)C(=O)ON9C(=O)CCC9=O)C(=O)[O-])CCC7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H33N3O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701099130 | |
Record name | 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j′]diquinolizin-18-ium, 9-[2-carboxy-5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]phenyl]-2,3,6,7,12,13,16,17-octahydro-, inner salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701099130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
631.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
216699-36-4 | |
Record name | 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j′]diquinolizin-18-ium, 9-[2-carboxy-5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]phenyl]-2,3,6,7,12,13,16,17-octahydro-, inner salt | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=216699-36-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j′]diquinolizin-18-ium, 9-[2-carboxy-5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]phenyl]-2,3,6,7,12,13,16,17-octahydro-, inner salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701099130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Carboxy-X-rhodamine N-succinimidyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 6-Carboxy-X-rhodamine, succinimidyl ester suitable for multiplexed bioanalysis?
A1: The research article highlights the use of 6-ROX, SE as one of the three organic luminophores incorporated into silica nanoparticles for multiplexed signaling in bioanalysis []. Its ability to emit light at a specific wavelength when excited makes it ideal for optical coding. This property, when combined with other luminophores like 5-fluorescein isothiocyanate (5-FITC) and 5-carboxyrhodamine 6G, succinimidyl ester (5-CR6G, SE) within the same nanoparticle, allows for the simultaneous detection of multiple targets using a single excitation wavelength []. This significantly enhances the efficiency and speed of bioanalysis.
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